Cas no 2171260-96-9 ((2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid)

(2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid is a protected amino acid derivative widely used in peptide synthesis. Its key advantages include the presence of the Fmoc (9-fluorenylmethoxycarbonyl) group, which serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The tert-butoxy (t-Bu) ester moiety offers acid-labile protection for the carboxyl group, ensuring compatibility with orthogonal deprotection strategies. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where its stability and selective reactivity facilitate efficient chain elongation. Its high purity and well-defined stereochemistry further enhance its utility in producing complex peptides with precise structural control.
(2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid structure
2171260-96-9 structure
Product Name:(2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid
CAS No:2171260-96-9
MF:C26H30N2O7
MW:482.525607585907
CID:6350567
PubChem ID:165833232
Update Time:2025-06-03

(2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid
    • 2171260-96-9
    • (2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
    • EN300-1484120
    • Inchi: 1S/C26H30N2O7/c1-26(2,3)35-23(30)14-21(24(31)32)28-22(29)12-13-27-25(33)34-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,27,33)(H,28,29)(H,31,32)/t21-/m0/s1
    • InChI Key: SJLLKOHWCPRAAV-NRFANRHFSA-N
    • SMILES: O(C(NCCC(N[C@H](C(=O)O)CC(=O)OC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 482.20530130g/mol
  • Monoisotopic Mass: 482.20530130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 756
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 131Ų

(2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1484120-1.0g
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
2171260-96-9
1g
$0.0 2023-06-06
Enamine
EN300-1484120-50mg
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
2171260-96-9
50mg
$707.0 2023-09-28
Enamine
EN300-1484120-100mg
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
2171260-96-9
100mg
$741.0 2023-09-28
Enamine
EN300-1484120-250mg
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
2171260-96-9
250mg
$774.0 2023-09-28
Enamine
EN300-1484120-500mg
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
2171260-96-9
500mg
$809.0 2023-09-28
Enamine
EN300-1484120-1000mg
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
2171260-96-9
1000mg
$842.0 2023-09-28
Enamine
EN300-1484120-2500mg
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
2171260-96-9
2500mg
$1650.0 2023-09-28
Enamine
EN300-1484120-5000mg
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
2171260-96-9
5000mg
$2443.0 2023-09-28
Enamine
EN300-1484120-10000mg
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
2171260-96-9
10000mg
$3622.0 2023-09-28

Additional information on (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid

Comprehensive Analysis of (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid (CAS No. 2171260-96-9)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, the compound (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid (CAS No. 2171260-96-9) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Its unique structure, featuring a tert-butoxy group and an Fmoc-protected amine, makes it indispensable for researchers aiming to develop novel therapeutic peptides and bioconjugates.

The growing demand for custom peptide synthesis and high-purity intermediates has placed compounds like 2171260-96-9 at the forefront of organic chemistry research. With the rise of personalized medicine and targeted drug delivery systems, the need for reliable building blocks has never been higher. This compound's compatibility with automated peptide synthesizers and its stability under standard SPPS conditions make it a preferred choice for laboratories worldwide.

Recent advancements in cancer research and immunotherapy have further highlighted the importance of Fmoc-protected compounds. Researchers are particularly interested in how 2171260-96-9 can be utilized to create peptide-based vaccines and immune modulators. Its chiral purity and stereochemical integrity are crucial for maintaining the biological activity of synthesized peptides, addressing one of the most common challenges in peptide drug development.

From a green chemistry perspective, the synthesis and application of (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid align with the industry's shift toward sustainable manufacturing. The compound's efficient deprotection kinetics and minimal side product formation contribute to reduced waste in peptide production, answering the increasing demand for eco-friendly chemical processes.

Quality control remains paramount when working with 2171260-96-9, as even minor impurities can affect peptide yield and biological activity. Advanced analytical techniques such as HPLC and mass spectrometry are routinely employed to verify the compound's chemical purity and structural integrity. These quality assurance measures are critical for researchers working on GLP-compliant projects or preclinical studies.

The storage and handling of Fmoc-protected amino acid derivatives like (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid require careful consideration of moisture sensitivity and temperature stability. Proper storage under inert atmosphere and at recommended temperatures ensures the compound's longevity and performance in critical synthetic applications.

As the pharmaceutical industry continues to explore peptide therapeutics for conditions ranging from metabolic disorders to neurological diseases, the importance of reliable intermediates like 2171260-96-9 will only grow. Its versatility in side chain protection and compatibility with various coupling reagents positions it as a fundamental component in modern medicinal chemistry workflows.

Future research directions may explore novel applications of this compound in peptide nucleic acid (PNA) synthesis or as a scaffold for drug conjugate development. The compound's structural features offer intriguing possibilities for creating multifunctional biomolecules with tailored properties, potentially opening new avenues in biopharmaceutical innovation.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.